Cas no 2090729-00-1 (3,4-Quinolinediamine, 6-bromo-5,7-dimethyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-5,7-dimethyl-
• CAS No: 2090729-00-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5267776
• Update Time: 2025-10-28

3,4-Quinolinediamine, 6-bromo-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-5,7-dimethyl-

• Inchi： 1S/C11H12BrN3/c1-5-3-8-9(6(2)10(5)12)11(14)7(13)4-15-8/h3-4H,13H2,1-2H3,(H2,14,15)
• InChI Key： ORTLDUBRJPVVAH-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(Br)=C(C)C=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-5,7-dimethyl-

Introduction to 3,4-Quinolinediamine, 6-bromo-5,7-dimethyl- (CAS No. 2090729-00-1)

3,4-Quinolinediamine, 6-bromo-5,7-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2090729-00-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 6-bromo-5,7-dimethyl-3,4-quinolinediamine include a quinoline core substituted with bromine and methyl groups at specific positions, as well as amino functional groups at the 3 and 4 positions. These modifications contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.

The significance of 3,4-quinolinediamine, 6-bromo-5,7-dimethyl- lies in its potential applications in the synthesis of novel therapeutic agents. Quinoline derivatives have a long history in medicine, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of the bromine and methyl substituents in 6-bromo-5,7-dimethyl-3,4-quinolinediamine enhances its reactivity and allows for further chemical manipulation to explore new pharmacological targets.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in addressing unmet medical needs. Researchers have been particularly interested in modifying the quinoline core to improve pharmacokinetic properties, enhance binding affinity to biological targets, and reduce toxicity. The compound CAS No. 2090729-00-1 serves as a promising starting point for such investigations due to its well-defined structure and accessible functional groups.

In the context of drug discovery, 6-bromo-5,7-dimethyl-3,4-quinolinediamine has been explored for its potential as an intermediate in the synthesis of more complex molecules. The bromine atom at position 6 provides a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct biaryl structures found in many active pharmaceutical ingredients (APIs). Similarly, the amino groups at positions 3 and 4 can be further functionalized through reductive amination, acylation, or other transformations to introduce additional pharmacophores.

The pharmaceutical industry has shown particular interest in quinoline derivatives due to their ability to interact with various biological pathways. For instance, modifications of the quinoline scaffold have led to compounds with activity against kinases and other enzymes involved in cancer progression. The compound CAS No. 2090729-00-1 has been studied for its potential to inhibit specific enzymes by binding to their active sites through hydrogen bonding interactions facilitated by its amino groups.

One of the most exciting areas of research involving 3,4-quinolinediamine, 6-bromo-5,7-dimethyl- is its application in developing treatments for infectious diseases. Quinoline derivatives have historically played a crucial role in combating malaria through drugs like chloroquine and quinine. However, the emergence of drug-resistant strains has necessitated the discovery of new antimalarial agents. The structural features of CAS No. 2090729-00-1 make it an attractive candidate for designing molecules that can overcome existing resistance mechanisms by targeting different stages of the malaria parasite's life cycle.

Moreover, the compound has been investigated for its potential antiviral properties. Quinoline derivatives exhibit broad-spectrum activity against viruses by interfering with viral replication processes. The bromine and methyl substituents in 6-bromo-5,7-dimethyl-3,4-quinolinediamine may contribute to its ability to disrupt viral enzymes or inhibit viral entry into host cells. This makes it a promising candidate for further exploration in antiviral drug development.

The synthesis of CAS No. 2090729-00-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and methylation reactions on a quinoline precursor followed by diamination at specific positions. Advances in synthetic methodologies have enabled more efficient production processes for such compounds, making them more accessible for research purposes.

In conclusion,3,4 -Quinolinediamine,6 -bromo -5,7 -dimethyl - (CAS No .2090729 -00 -1) is a versatile compound with significant potential in medicinal chemistry and drug development . Its structural features , combined with recent advancements in synthetic chemistry , make it an attractive scaffold for designing novel therapeutic agents . Further research is warranted to fully explore its pharmacological properties and applications across various disease areas .